Cas no 18698-73-2 (2-3-(methylsulfanyl)phenylacetic acid)
18698-73-2 structure
Product Name:2-3-(methylsulfanyl)phenylacetic acid
CAS No:18698-73-2
MF:C9H10O2S
MW:182.239501476288
MDL:MFCD03701554
CID:87987
PubChem ID:2737461
Update Time:2025-11-05
2-3-(methylsulfanyl)phenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(METHYLTHIO)PHENYLACETIC ACID
- 2-(3-methylsulfanylphenyl)acetic acid
- 3-(Carboxymethyl)thioanisole
- m-Methylmercaptophenylessigsaeure
- 2-(3-(Methylthio)phenyl)acetic acid
- 3-(Methylmercapto)phenylacetic acid, 3-(Methylsulphanyl)phenylacetic acid, 3-(Carboxymethyl)thioanisole
- 2-3-(methylsulfanyl)phenylacetic acid
- 18698-73-2
- Benzeneacetic acid, 3-(methylthio)-
- SCHEMBL46642
- FT-0705406
- W18883
- [3-(methylsulfanyl)phenyl]acetic acid
- DTXSID50372082
- EN300-1139026
- J-012022
- AKYCOAMUNLESIH-UHFFFAOYSA-N
- 3-methylthiophenylacetic acid
- 2-[3-(methylsulfanyl)phenyl]acetic acid
- 3-(Methylthio)phenyl acetic acid
- 2-(3-(Methylthio)phenyl)aceticacid
- AS-77320
-
- MDL: MFCD03701554
- Inchi: 1S/C9H10O2S/c1-12-8-4-2-3-7(5-8)6-9(10)11/h2-5H,6H2,1H3,(H,10,11)
- InChI Key: AKYCOAMUNLESIH-UHFFFAOYSA-N
- SMILES: S(C)C1=CC=CC(=C1)CC(=O)O
Computed Properties
- Exact Mass: 182.04000
- Monoisotopic Mass: 182.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- Color/Form: Uncertain
- Density: 1.23
- Melting Point: 77-81 °C (lit.)
- Boiling Point: 333.7°Cat760mmHg
- Flash Point: 155.6°C
- Refractive Index: 1.596
- PSA: 62.60000
- LogP: 2.03560
- Solubility: Uncertain
2-3-(methylsulfanyl)phenylacetic acid Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
2-3-(methylsulfanyl)phenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132685-5g |
2-3-(methylsulfanyl)phenylacetic acid |
18698-73-2 | 95% | 5g |
¥1371.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132685-1g |
2-3-(methylsulfanyl)phenylacetic acid |
18698-73-2 | 95% | 1g |
¥369.90 | 2023-09-02 | |
| Alichem | A019113854-25g |
2-(3-(Methylthio)phenyl)acetic acid |
18698-73-2 | 95% | 25g |
$506.01 | 2023-09-02 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030262-1g |
2-3-(methylsulfanyl)phenylacetic acid |
18698-73-2 | 95% | 1g |
¥444 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030262-5g |
2-3-(methylsulfanyl)phenylacetic acid |
18698-73-2 | 95% | 5g |
¥1646 | 2024-05-25 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 563528-1G |
2-3-(methylsulfanyl)phenylacetic acid |
18698-73-2 | 1G |
¥457.28 | 2022-02-24 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QP792-200mg |
2-3-(methylsulfanyl)phenylacetic acid |
18698-73-2 | 95% | 200mg |
¥294.0 | 2022-02-28 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M55670-1g |
2-(3-(Methylthio)phenyl)acetic acid |
18698-73-2 | 1g |
¥488.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M55670-5g |
2-(3-(Methylthio)phenyl)acetic acid |
18698-73-2 | 5g |
¥1948.0 | 2021-09-08 | ||
| Apollo Scientific | OR3276-1g |
3-(Methylthio)phenylacetic acid |
18698-73-2 | 1g |
£42.00 | 2023-09-01 |
2-3-(methylsulfanyl)phenylacetic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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